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Compound of Interest

Compound Name: 6-Methoxy-2-nitropyridin-3-amine

Cat. No.: B3043402

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed protocols and Nuclear Magnetic Resonance (NMR)
characterization data for 6-methoxy-3-nitropyridin-2-amine (CAS: 73896-36-3). This compound
is a valuable intermediate in synthetic organic chemistry, particularly in the development of
pharmaceutical agents and other complex heterocyclic systems.[1][2]

Note on Isomer Specificity: The initial request specified the characterization of 6-Methoxy-2-
nitropyridin-3-amine. However, a thorough literature search revealed a lack of detailed,
publicly available experimental NMR data for this specific isomer. In contrast, the isomer 6-
methoxy-3-nitropyridin-2-amine is well-documented. This application note will therefore focus
on the characterization of the latter as a representative model for this class of compounds.

The presence of amino, methoxy, and nitro functional groups on the pyridine ring makes
unambiguous structural confirmation essential.[1] High-resolution *H and 3C NMR
spectroscopy are the primary analytical methods for this purpose. This note offers a summary
of the expected spectral data and the experimental procedures to obtain them.

Molecular Structure and NMR Assignments

The chemical structure of 6-methoxy-3-nitropyridin-2-amine is presented below. The numbering
convention used for NMR signal assignment is indicated.
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Start: Reagents
(2-Amino-6-chloro-3-nitropyridine,
Sodium Methoxide, Methanol)

Reaction
omplete

Step 3: Product Work-up
- Precipitate in cold water
- Vacuum filtration
- Wash with water

Step 4: Drying
- Dry final product under vacuum

Pure Compound

Step 5: NMR Sample Prep
- Dissolve ~15mg in 0.7mL CDClIs
- Transfer to NMR tube

Step 6: NMR Analysis
- Acquire 'H and 13C spectra

End: Characterized Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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